3-(pentylthio)-5H-[1,2,4]triazino[5,6-b]indole

• IUPAC Name: 3-pentylsulfanyl-5H-[1,2,4]triazino[5,6-b]indole
• InChI: InChI=1S/C14H16N4S/c1-2-3-6-9-19-14-16-13-12(17-18-14)10-7-4-5-8-11(10)15-13/h4-5,7-8H,2-3,6,9H2,1H3,(H,15,16,18)
• InChI Key: QUWMDEVTNMYBRF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCSC1=NC2=C(C3=CC=CC=C3N2)N=N1
• Molecular Formula: C14H16N4S
• Molecular Weight: 272.37 g/mol

Description

“3-(pentylthio)-5H-[1,2,4]triazino[5,6-b]indole” is a derivative of 1,2,4-triazine, a six-membered heterocyclic compound possessing three nitrogen atoms in its structure. These derivatives have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive.

Synthesis Analysis

The synthesis of 1,2,4-triazine derivatives involves various types of reactions including ammonia, hydrazine hydrate, semicarbazide HCl in various media. The reaction of the starting material with different aldehydes in EtOH-HCl gives the corresponding Schiff bases.

Molecular Structure Analysis

The triazine structure is a heterocyclic ring, analogous to the six-membered benzene ring but with three carbons replaced by nitrogens. The three isomers of triazine are distinguished from each other by the positions of their nitrogen atoms.

Chemical Reactions Analysis

Triazines and tetrazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization.

Mechanism of Action

While specific information on the mechanism of action for “3-(pentylthio)-5H-[1,2,4]triazino[5,6-b]indole” is not available, 1,2,4-triazine derivatives have been reported to possess a broad spectrum of biological activities.